1-(2-methylbenzyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2-methylphenyl)methyl]-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18N4O2/c1-15-6-2-3-8-17(15)14-24-18-9-5-11-23-19(18)20(26)25(21(24)27)13-16-7-4-10-22-12-16/h2-12H,13-14H2,1H3
• InChI Key: ZIAPHMTWAQHJIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol

Description

1-(2-methylbenzyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18N4O2 and its molecular weight is 358.401. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The chemical synthesis and characterization of derivatives related to 1-(2-methylbenzyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione have been explored in various studies. These compounds are synthesized through different chemical reactions involving specific precursors and conditions, aiming to produce compounds with potential biological activities. The characterization of these compounds involves spectroscopic methods such as IR, 1H-NMR, 13C-NMR, and elemental analysis to elucidate their structures. For example, the synthesis of 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-diones and their derivatives has been reported, showcasing a method to obtain these compounds with good to excellent yields. These derivatives were further analyzed for their urease inhibition activity, indicating their potential biological applications (Rauf et al., 2010).

Potential Biological Activities

Several studies have focused on the biological activities of pyrido[3,2-d]pyrimidine derivatives, exploring their potential as therapeutic agents due to their diverse pharmacological properties. These properties include antimicrobial, antiviral, and antitumor activities, making these compounds interesting targets for further pharmacological research. The exploration of these activities involves both in vitro and in vivo assays to assess the efficacy and potency of the synthesized compounds against various biological targets. For instance, the study of pyrimidine nucleosides syntheses by late-stage base heterocyclization reactions presents a novel approach to obtaining nucleosides with potential biological activities, highlighting the versatility of pyrimidine derivatives in drug discovery (Cavalli et al., 2022).